3-tert-butyl-5-phenyl-7H-furo[3,2-g]chromen-7-one
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Overview
Description
3-tert-butyl-5-phenyl-7H-furo[3,2-g]chromen-7-one is a synthetic organic compound belonging to the class of furocoumarins. Furocoumarins are known for their diverse biological activities and applications in various fields such as medicine and agriculture .
Preparation Methods
The synthesis of 3-tert-butyl-5-phenyl-7H-furo[3,2-g]chromen-7-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the use of 7-hydroxy-4-phenylcoumarin as a starting material, which undergoes cyclization in the presence of a base such as sodium hydroxide . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for yield and purity.
Chemical Reactions Analysis
3-tert-butyl-5-phenyl-7H-furo[3,2-g]chromen-7-one can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
3-tert-butyl-5-phenyl-7H-furo[3,2-g]chromen-7-one has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of other complex organic molecules.
Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.
Mechanism of Action
The mechanism of action of 3-tert-butyl-5-phenyl-7H-furo[3,2-g]chromen-7-one involves its interaction with biological targets at the molecular level. For instance, in photochemotherapy, the compound intercalates into DNA and, upon activation by ultraviolet light, forms covalent bonds with the DNA, leading to cross-linking and inhibition of DNA replication . This mechanism is particularly useful in treating rapidly proliferating cells, such as those found in certain skin disorders.
Comparison with Similar Compounds
3-tert-butyl-5-phenyl-7H-furo[3,2-g]chromen-7-one can be compared with other furocoumarins like psoralen and allopsoralen. While all these compounds share a similar core structure, this compound is unique due to the presence of the tert-butyl and phenyl groups, which can influence its chemical reactivity and biological activity . Similar compounds include:
Psoralen: Known for its use in photochemotherapy.
Allopsoralen: Another furocoumarin with similar applications but different structural features.
Properties
Molecular Formula |
C21H18O3 |
---|---|
Molecular Weight |
318.4 g/mol |
IUPAC Name |
3-tert-butyl-5-phenylfuro[3,2-g]chromen-7-one |
InChI |
InChI=1S/C21H18O3/c1-21(2,3)17-12-23-18-11-19-15(9-16(17)18)14(10-20(22)24-19)13-7-5-4-6-8-13/h4-12H,1-3H3 |
InChI Key |
BSCGGVHJDFCQBP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=COC2=C1C=C3C(=CC(=O)OC3=C2)C4=CC=CC=C4 |
Origin of Product |
United States |
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